Cas no 89876-50-6 (Propanoic acid, 2,3-dichloro-, octyl ester)

Propanoic acid, 2,3-dichloro-, octyl ester structure
89876-50-6 structure
Product Name:Propanoic acid, 2,3-dichloro-, octyl ester
CAS No:89876-50-6
MF:C11H20Cl2O2
MW:255.181302070618
CID:586254
PubChem ID:23046804
Update Time:2025-04-19

Propanoic acid, 2,3-dichloro-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,3-dichloro-, octyl ester
    • octyl 2,3-dichloropropanoate
    • 89876-50-6
    • DTXSID20630020
    • SCHEMBL10400692
    • Inchi: 1S/C11H20Cl2O2/c1-2-3-4-5-6-7-8-15-11(14)10(13)9-12/h10H,2-9H2,1H3
    • InChI Key: RULXXPWQQGHWJC-UHFFFAOYSA-N
    • SMILES: ClC(CCl)C(=O)OCCCCCCCC

Computed Properties

  • Exact Mass: 254.0840353g/mol
  • Monoisotopic Mass: 254.0840353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų
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